4-[(3,5-dibromo-2-hydroxybenzyl)amino]-N-(1,3-thiazol-2-yl)benzenesulfonamide

• IUPAC Name: 4-[(3,5-dibromo-2-hydroxyphenyl)methylamino]-N-(1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C16H13Br2N3O3S2/c17-11-7-10(15(22)14(18)8-11)9-20-12-1-3-13(4-2-12)26(23,24)21-16-19-5-6-25-16/h1-8,20,22H,9H2,(H,19,21)
• InChI Key: VEDJTLWEPXNLFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCC2=C(C(=CC(=C2)Br)Br)O)S(=O)(=O)NC3=NC=CS3
• Molecular Formula: C16H13Br2N3O3S2
• Molecular Weight: 519.2 g/mol

Description

4-[(3,5-dibromo-2-hydroxybenzyl)amino]-N-(1,3-thiazol-2-yl)benzenesulfonamide, commonly known as DBIBS, is a chemical compound that has been extensively studied for its potential use in scientific research. DBIBS is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of DBIBS is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways within cells. Specifically, DBIBS has been shown to inhibit the activity of protein kinase C (PKC) and phosphoinositide 3-kinase (PI3K), both of which are involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
DBIBS has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, DBIBS has been shown to have antioxidant activity and to modulate the expression of various genes involved in cell growth and differentiation. Additionally, DBIBS has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using DBIBS in laboratory experiments is its relatively low toxicity, making it a safer alternative to other chemical compounds. However, one limitation of using DBIBS is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving DBIBS. One area of interest is in the development of new anti-cancer treatments that utilize DBIBS or similar compounds. Additionally, further investigation into the mechanism of action of DBIBS could lead to a better understanding of the signaling pathways involved in cell growth and proliferation. Finally, the neuroprotective effects of DBIBS could be further explored for their potential use in the treatment of neurological disorders.

Synthesis Methods

The synthesis of DBIBS involves a multi-step process that begins with the reaction of 3,5-dibromo-2-hydroxybenzaldehyde with 2-aminobenzene-1-sulfonamide in the presence of a base. This reaction produces an intermediate compound, which is then treated with thioamide to yield the final product, DBIBS.

Scientific Research Applications

DBIBS has been studied for its potential use in a variety of scientific research applications. One area of interest is in the field of cancer research, where DBIBS has been shown to inhibit the growth and proliferation of cancer cells. Additionally, DBIBS has been investigated for its potential use as an anti-inflammatory agent, as well as its ability to modulate the immune system.